N-[(1-pyridin-4-ylcyclopropyl)methyl]prop-2-enamide

• IUPAC Name: N-[(1-pyridin-4-ylcyclopropyl)methyl]prop-2-enamide
• InChI: InChI=1S/C12H14N2O/c1-2-11(15)14-9-12(5-6-12)10-3-7-13-8-4-10/h2-4,7-8H,1,5-6,9H2,(H,14,15)
• InChI Key: FVFPWTIDBNBNGN-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1(CC1)C2=CC=NC=C2
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol

Description

N-[(1-pyridin-4-ylcyclopropyl)methyl]prop-2-enamide is a compound that features a cyclopropyl group attached to a pyridine ring, with a prop-2-enamide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[(1-pyridin-4-ylcyclopropyl)methyl]prop-2-enamide typically involves the reaction of a pyridine derivative with a cyclopropylmethyl halide, followed by the introduction of the prop-2-enamide group. One common method involves the use of a base such as sodium hydride to deprotonate the pyridine, allowing it to react with the cyclopropylmethyl halide. The resulting intermediate is then treated with acryloyl chloride to form the final product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. This can include the use of continuous flow reactors and automated synthesis systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions: N-[(1-pyridin-4-ylcyclopropyl)methyl]prop-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: The pyridine ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nitration using nitric acid and sulfuric acid; halogenation using halogens like chlorine or bromine.

Major Products:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

N-[(1-pyridin-4-ylcyclopropyl)methyl]prop-2-enamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-[(1-pyridin-4-ylcyclopropyl)methyl]prop-2-enamide involves its interaction with specific molecular targets. For example, in medicinal applications, it may bind to enzymes or receptors, modulating their activity. The cyclopropyl group can enhance binding affinity and selectivity, while the pyridine ring can participate in hydrogen bonding and π-π interactions.

Comparison with Similar Compounds

N-(pyridin-4-yl)pyridin-4-amine: Similar pyridine structure but lacks the cyclopropyl group.

N-(pyridin-2-yl)amides: Similar amide functionality but different positioning of the pyridine ring.

3-bromoimidazo[1,2-a]pyridines: Contains a pyridine ring but with a different heterocyclic structure.

Uniqueness: N-[(1-pyridin-4-ylcyclopropyl)methyl]prop-2-enamide is unique due to the presence of the cyclopropyl group, which can impart distinct steric and electronic properties. This can result in different reactivity and binding characteristics compared to similar compounds.

This article provides a comprehensive overview of N-[(1-pyridin-4-ylcyclopropyl)methyl]prop-2-enamide, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds